Cas no 1785840-72-3 (N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine)

• Product Name: N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine
• CAS No: 1785840-72-3
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5210976
• Update Time: 2025-07-19

N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine
• 4-Oxazoleethanimidamide, N-hydroxy-2-(2-methoxyphenyl)-5-methyl-

• Inchi： 1S/C13H15N3O3/c1-8-10(7-12(14)16-17)15-13(19-8)9-5-3-4-6-11(9)18-2/h3-6,17H,7H2,1-2H3,(H2,14,16)
• InChI Key： NAUQELOEKQCPEL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CC(NO)=N)N=C1C1=CC=CC=C1OC

Additional information on N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine

Recent Advances in the Study of N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine (CAS: 1785840-72-3)

N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine (CAS: 1785840-72-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound, characterized by its unique oxazole and acetamidine moieties, has been the subject of several recent investigations. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions between the compound and HDAC isoforms, revealing a promising selectivity profile.

In addition to its HDAC inhibitory activity, N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine has shown potential as an anti-inflammatory agent. A recent preprint on bioRxiv (2024) reported its ability to modulate NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines in macrophage cell lines. This dual functionality—targeting both epigenetic regulators and inflammatory pathways—positions the compound as a compelling candidate for further drug development.

The synthesis of this compound has also seen advancements. A 2023 paper in Organic Letters detailed an optimized synthetic route that improves yield and scalability while minimizing the use of hazardous reagents. This development is critical for enabling larger-scale preclinical studies and eventual clinical translation. The synthetic approach involves a key oxazole ring formation followed by a hydroxyacetamidine incorporation, with the final product characterized by NMR and mass spectrometry.

Despite these promising findings, challenges remain. Pharmacokinetic studies in animal models have indicated relatively low oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimizations. Furthermore, the exact mechanism of action in certain biological contexts remains to be fully elucidated, necessitating additional mechanistic studies.

In conclusion, N-Hydroxy-2-[2-(2-methoxy-phenyl)-5-methyl-oxazol-4-yl]-acetamidine (CAS: 1785840-72-3) represents a multifaceted compound with significant therapeutic potential. Its dual activity against HDACs and inflammatory pathways, coupled with recent synthetic improvements, makes it a compelling subject for future research. Continued investigation into its pharmacokinetic properties and mechanism of action will be essential for advancing this compound toward clinical applications.